2-(2-Fluoro-4-methoxyphenyl)-2-methylpropanal

• Molecular Formula: C11H13FO2
• Molecular Weight: 196.22 g/mol
• IUPAC Name: 2-(2-fluoro-4-methoxyphenyl)-2-methylpropanal
• InChI: InChI=1S/C11H13FO2/c1-11(2,7-13)9-5-4-8(14-3)6-10(9)12/h4-7H,1-3H3
• InChI Key: JTGOXNNBESYAEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)C1=C(C=C(C=C1)OC)F

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the Ullmann methoxylation reaction, where 2-fluoro-4-iodoaniline is reacted with sodium methoxide and copper(I) chloride in methanol and dimethylformamide (DMF) at elevated temperatures . The resulting intermediate is then subjected to further reactions to introduce the methylpropanal group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(2-Fluoro-4-methoxyphenyl)-2-methylpropanal can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The fluorine and methoxy groups on the phenyl ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions may involve reagents such as sodium methoxide (NaOMe) and copper(I) chloride (CuCl).

Major Products Formed

Oxidation: Formation of 2-(2-Fluoro-4-methoxyphenyl)-2-methylpropanoic acid.

Reduction: Formation of 2-(2-Fluoro-4-methoxyphenyl)-2-methylpropanol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-Fluoro-4-methoxyphenyl)-2-methylpropanal has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biological targets.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Fluoro-4-methoxyphenyl)-2-methylpropanal involves its interaction with specific molecular targets and pathways. The presence of the fluorine and methoxy groups can influence its reactivity and binding affinity to various biological targets. The compound may exert its effects through modulation of enzyme activity, receptor binding, or other molecular interactions.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 2-(2-Fluoro-4-methoxyphenyl)-2-methylpropanal
• CAS No.: 1540503-52-3
• Molecular Formula : C₁₁H₁₃FO₂
• Molecular Weight : 196.22 g/mol .

Structural Features :
This compound is an aromatic aldehyde featuring a fluoro (-F) substituent at the 2-position and a methoxy (-OCH₃) group at the 4-position of the phenyl ring. The branched 2-methylpropanal moiety contributes to steric hindrance and modulates electronic effects. Current data gaps include its boiling point, solubility, and safety parameters, which limits comprehensive application assessments .

Comparison with Structurally Similar Compounds

2-(4-Bromophenyl)-2-methylpropanal (CAS 32454-16-3)

• Molecular Formula : C₁₀H₁₁BrO
• Molecular Weight : 227.10 g/mol .
• Key Differences: Substituent Effects: The bromine atom at the 4-position is bulkier and more polarizable than fluorine, increasing steric hindrance and altering electronic properties. Bromine’s strong electron-withdrawing nature enhances electrophilicity at the aldehyde group compared to the fluoro-methoxy derivative.
• Applications : Brominated aldehydes are often intermediates in pharmaceuticals and agrochemicals due to their reactivity.

2-(4-Chloro-2-fluorophenyl)-2-methylpropanoic Acid (CAS 920501-49-1)

• Molecular Formula : C₁₀H₁₀ClFO₂
• Molecular Weight : 216.64 g/mol .
• Key Differences: Functional Group: The carboxylic acid (-COOH) group replaces the aldehyde, increasing polarity and hydrogen-bonding capacity. This makes the compound more suited for pharmaceutical applications (e.g., as a nonsteroidal anti-inflammatory drug intermediate). Substituent Effects: The chloro-fluoro substitution pattern may enhance metabolic stability compared to the methoxy group, which is prone to demethylation in vivo .

3-(4-Fluoro-2-methylphenyl)-2-methylpropanoic Acid (CAS 1514836-26-0)

• Molecular Formula : C₁₁H₁₃FO₂
• Molecular Weight : 196.22 g/mol .
• Key Differences :
  • Regiochemistry : The fluoro and methyl groups are positioned at the 4- and 2-positions, respectively, altering steric and electronic effects. The absence of a methoxy group reduces resonance stabilization.
  • Applications : As a carboxylic acid, this compound is more likely to participate in salt formation or esterification, expanding its utility in drug design .

Comparative Analysis Table

Property	2-(2-Fluoro-4-methoxyphenyl)-2-methylpropanal	2-(4-Bromophenyl)-2-methylpropanal	2-(4-Chloro-2-fluorophenyl)-2-methylpropanoic Acid
Molecular Weight	196.22	227.10	216.64
Functional Group	Aldehyde	Aldehyde	Carboxylic Acid
Key Substituents	-F (2), -OCH₃ (4)	-Br (4)	-Cl (4), -F (2)
Reactivity	Moderate electrophilicity (methoxy resonance)	High electrophilicity (Br EWG)	Acid-catalyzed reactions (e.g., esterification)
Applications	Fragrances, pharmaceuticals (speculative)	Agrochemical intermediates	NSAID intermediates

Biological Activity

2-(2-Fluoro-4-methoxyphenyl)-2-methylpropanal is a synthetic compound that has garnered interest due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article aims to provide a comprehensive overview of its biological activity, supported by data tables and relevant case studies.

Chemical Structure

The compound can be represented structurally as follows:

$$\text{C}_{11}\text{H}_{13}\text{F}\text{O}_{2}$$

Antimicrobial Properties

Research has indicated that 2-(2-Fluoro-4-methoxyphenyl)-2-methylpropanal exhibits significant antimicrobial properties. In vitro studies have shown its effectiveness against various bacterial strains. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell lysis.

Table 1: Antimicrobial Activity of 2-(2-Fluoro-4-methoxyphenyl)-2-methylpropanal

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Anticancer Activity

The compound has also been evaluated for its anticancer properties. In a study examining its effects on various cancer cell lines, it was found to induce apoptosis in a dose-dependent manner.

Case Study: Apoptosis Induction in Cancer Cells
A recent study investigated the effect of 2-(2-Fluoro-4-methoxyphenyl)-2-methylpropanal on human breast cancer cells (MCF-7). The results indicated that treatment with the compound resulted in:

• Increased Caspase-3 Activity : Indicating activation of the apoptotic pathway.
• Decreased Cell Viability : A reduction in cell viability was observed at concentrations above 50 µM.

Table 2: Effects on MCF-7 Cell Line

Concentration (µM)	Viability (%)	Caspase-3 Activity (Relative Units)
0	100	1
25	85	1.5
50	60	3
100	30	5

The biological activity of this compound is thought to be linked to its ability to interact with specific cellular targets, including enzymes involved in cell signaling pathways. Further studies are needed to elucidate the precise molecular mechanisms underlying its effects.